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Cat. No.: B15589895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pelirine is a naturally occurring alkaloid compound found in plants of the Rauwolfia genus,

notably Rauwolfia perakensis and Rauwolfia verticillata. This technical guide provides a

comprehensive overview of the current knowledge on pelirine, focusing on its molecular

structure, chemical properties, and reported biological activities. Due to the limited availability

of detailed public data, this document summarizes the established information and outlines

general experimental methodologies relevant to its study.

Molecular Structure
The systematic IUPAC name for pelirine is 15-ethylidene-18-(hydroxymethyl)-6-methoxy-17-

methyl-10,17-diazatetracyclo[12.3.1.0³,¹¹.0⁴,⁹]octadeca-3(11),4(9),5,7-tetraen-12-one. Its

molecular structure is characterized by a complex tetracyclic framework containing nitrogen

atoms, a methoxy group, a hydroxymethyl group, and an ethylidene substituent.

Molecular Formula: C₂₁H₂₆N₂O₃[1]

Molecular Weight: 354.45 g/mol [1]

CAS Number: 30435-26-8[1]

Canonical SMILES: CC=C1CN(C2CC3=C(C(=O)CC1C2CO)NC4=C3C=C(C=C4)OC)C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15589895?utm_src=pdf-interest
https://www.benchchem.com/product/b15589895?utm_src=pdf-body
https://www.benchchem.com/product/b15589895?utm_src=pdf-body
https://www.benchchem.com/product/b15589895?utm_src=pdf-body
https://www.phytopurify.com/Pelirine-p-5811.html
https://www.phytopurify.com/Pelirine-p-5811.html
https://www.phytopurify.com/Pelirine-p-5811.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A 2D representation of the molecular structure can be generated from the IUPAC name or

SMILES string.

Chemical and Physical Properties
A summary of the known and predicted physicochemical properties of pelirine is presented in

Table 1. Pelirine is soluble in a range of organic solvents, including chloroform,

dichloromethane, ethyl acetate, DMSO, and acetone.

Property Value Source

Melting Point 130-131 °C ChemicalBook

Boiling Point (Predicted) 540.6 ± 50.0 °C BOC Sciences

Density (Predicted) 1.240 ± 0.06 g/cm³ BOC Sciences

UV Absorption Maximum (in

EtOH)
328 nm ChemicalBook

Table 1: Physicochemical Properties of Pelirine

Experimental Protocols
Detailed experimental protocols for the analysis and extraction of pelirine are not extensively

documented in publicly accessible literature. However, based on general practices for alkaloid

chemistry, the following methodologies are outlined.

Extraction and Isolation from Rauwolfia perakensis
A general procedure for the extraction of alkaloids from Rauwolfia species can be adapted for

pelirine.

Workflow for Alkaloid Extraction
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Dried and powdered Rauwolfia perakensis roots

Maceration with ethanol

Filtration

Concentration of filtrate under reduced pressure

Acid-base liquid-liquid extraction

Column chromatography (e.g., silica gel)

Fraction collection

Purity analysis (e.g., HPLC, TLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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